Cas no 1805615-58-0 (4-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-5-acetonitrile)

• Product Name: 4-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-5-acetonitrile
• CAS No: 1805615-58-0
• MF: C₉H₄F₆N₂
• MW: 254.131882667542
• CID: 4885800
• Update Time: 2025-10-28

4-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C9H4F6N2/c10-6-5(8(11)12)4(1-2-16)3-17-7(6)9(13,14)15/h3,8H,1H2
• InChI Key： VDMWTFZQOPWCHY-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=NC=C(CC#N)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 2.1
• Topological Polar Surface Area: 36.7

Additional information on 4-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-5-acetonitrile

Professional Introduction to 4-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1805615-58-0)

4-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-5-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number CAS No. 1805615-58-0, is characterized by its unique structural features, which include multiple fluorine substituents and a pyridine core. These structural elements contribute to its distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The presence of difluoromethyl, fluoro, and trifluoromethyl groups in the molecule imparts exceptional electronic and steric effects, which are critical for modulating the biological activity of the compounds derived from it. In recent years, there has been a growing interest in fluorinated pyridines due to their potential applications in drug development. The fluorine atoms can enhance metabolic stability, improve binding affinity to biological targets, and influence the pharmacokinetic properties of the final drug candidates.

Recent studies have highlighted the role of 4-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-5-acetonitrile as a key building block in the synthesis of novel pharmaceutical agents. For instance, researchers have utilized this compound to develop inhibitors targeting various therapeutic pathways, including enzyme inhibition and receptor binding. The compound's ability to serve as a versatile scaffold allows for the creation of structurally diverse derivatives with tailored biological activities.

In the realm of medicinal chemistry, the introduction of fluorine atoms into organic molecules is a well-established strategy to enhance their pharmacological properties. The electron-withdrawing nature of fluorine atoms can lead to increased lipophilicity and reduced metabolic degradation, thereby improving the overall efficacy of drug candidates. Furthermore, fluorine atoms can participate in specific interactions with biological targets, such as hydrogen bonding or π-stacking, which can further refine the binding affinity and selectivity of pharmaceutical compounds.

The synthesis of 4-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-5-acetonitrile involves sophisticated organic transformations that highlight the compound's synthetic utility. Advanced synthetic methodologies, including cross-coupling reactions and fluorination techniques, are employed to construct its complex framework. These synthetic approaches not only demonstrate the compound's versatility but also provide insights into potential strategies for scaling up its production for industrial applications.

The applications of this compound extend beyond academic research and into industrial settings. Pharmaceutical companies are increasingly exploring fluorinated pyridines as key components in their drug discovery pipelines. The structural complexity and functional diversity of 4-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-5-acetonitrile make it an attractive candidate for further development into marketable pharmaceutical products.

Ongoing research continues to uncover new possibilities for utilizing this compound in various therapeutic areas. For example, studies have investigated its potential role in developing antiviral and anticancer agents. The unique combination of electronic and steric effects provided by its fluorinated substituents makes it a promising candidate for designing molecules that can interact selectively with disease-causing targets.

The safety and regulatory aspects of handling 4-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-5-acetonitrile are also important considerations. While this compound is not classified as a hazardous or controlled substance, proper handling procedures must be followed to ensure safe laboratory practices. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

In conclusion, 4-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1805615-58-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile applications make it a valuable tool for researchers and industry professionals alike. As scientific understanding continues to evolve, this compound is expected to play an increasingly important role in the development of novel therapeutic agents that address unmet medical needs.